Cas no 2137958-57-5 (4-(3,4-dimethoxyphenyl)morpholin-3-one)

• Product Name: 4-(3,4-dimethoxyphenyl)morpholin-3-one
• CAS No: 2137958-57-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6329947
• PubChem ID: 157964150
• Update Time: 2025-10-24

4-(3,4-dimethoxyphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)morpholin-3-one
• 2137958-57-5
• EN300-1086046

• Inchi： 1S/C12H15NO4/c1-15-10-4-3-9(7-11(10)16-2)13-5-6-17-8-12(13)14/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： DZMGRQLZJHNPRL-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=C(C=2)OC)OC)CC1)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48Ų

Additional information on 4-(3,4-dimethoxyphenyl)morpholin-3-one

Professional Introduction to Compound with CAS No. 2137958-57-5 and Product Name: 4-(3,4-dimethoxyphenyl)morpholin-3-one

The compound with the CAS number 2137958-57-5 and the product name 4-(3,4-dimethoxyphenyl)morpholin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a morpholine ring and dimethoxyphenyl substituents suggests a high degree of molecular complexity, which may contribute to its pharmacological properties. In recent years, there has been a growing interest in exploring such derivatives for their therapeutic potential.

One of the most compelling aspects of 4-(3,4-dimethoxyphenyl)morpholin-3-one is its structural similarity to known bioactive molecules. The morpholine moiety is a common pharmacophore found in various drugs, known for its ability to enhance binding affinity and metabolic stability. The dimethoxyphenyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. This combination makes it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of 4-(3,4-dimethoxyphenyl)morpholin-3-one in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules. The compound's ability to serve as a scaffold for structural modifications opens up numerous possibilities for designing drugs with improved efficacy and reduced side effects. For instance, modifications at the dimethoxyphenyl group could lead to enhanced solubility or better penetration through biological membranes.

The pharmacological profile of 4-(3,4-dimethoxyphenyl)morpholin-3-one is still under extensive investigation. Preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas, including central nervous system (CNS) disorders and anti-inflammatory applications. The morpholine ring is known to interact with various enzymes and receptors, which could be leveraged to develop drugs targeting neurological conditions. Additionally, the dimethoxyphenyl group may contribute to anti-inflammatory effects by modulating cytokine production or inhibiting key inflammatory pathways.

In the context of drug development, the synthesis of 4-(3,4-dimethoxyphenyl)morpholin-3-one has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the scalability of production but also allow for easy modification of the molecule's structure, facilitating rapid screening for new drug candidates.

The potential applications of 4-(3,4-dimethoxyphenyl)morpholin-3-one extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in research settings, particularly for studying enzyme mechanisms and receptor interactions. By serving as a probe molecule, it can help researchers understand how different chemical moieties influence biological activity. This knowledge is crucial for designing future generations of drugs with enhanced specificity and fewer off-target effects.

As research continues to evolve, the significance of compounds like 4-(3,4-dimethoxyphenyl)morpholin-3-one is likely to grow. The integration of computational chemistry and machine learning techniques is accelerating the discovery process by predicting molecular properties and identifying promising candidates for experimental validation. This interdisciplinary approach ensures that compounds such as this one are thoroughly evaluated before moving into clinical trials.

The safety and efficacy of any new drug candidate must be rigorously tested before it can be approved for medical use. For 4-(3,4-dimethoxyphenyl)morpholin-3-one, comprehensive toxicological studies are essential to assess its potential risks and benefits. These studies will include evaluations of acute toxicity, chronic exposure effects, and interactions with other drugs. By adhering to stringent regulatory standards, researchers can ensure that only safe and effective treatments reach patients.

In conclusion, 4-(3,4-dimethoxyphenyl)morpholin-3-one represents a promising compound with significant potential in pharmaceutical research. Its unique structure and bioactivity make it an attractive candidate for further development into novel therapeutic agents. As scientific understanding advances and new methodologies emerge, compounds like this one will continue to play a crucial role in addressing unmet medical needs.